3-Amino-N-(2-ethylphenyl)propanamide
Overview
Description
3-Amino-N-(2-ethylphenyl)propanamide is a chemical compound with the molecular formula C11H16N2O and a molecular weight of 192.26 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a propanamide backbone with an ethylphenyl group attached to the nitrogen atom . The exact 3D structure would require more specific data or computational chemistry methods to determine.Scientific Research Applications
Antibacterial and Antifungal Agents : Compounds derived from similar structures have shown significant antibacterial and antifungal activities. For instance, a study synthesized various propanamide derivatives and evaluated their efficacy against bacterial and fungal strains, demonstrating their potential as antimicrobial agents (Helal et al., 2013).
Anticancer Research : Several studies have focused on the synthesis of propanamide derivatives for anticancer applications. For example, novel derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide were shown to exhibit antioxidant and anticancer activities, especially against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).
Aromatase Inhibitors for Breast Cancer Treatment : Derivatives of 3-(4-aminophenyl)piperidine-2,6-diones, which have a structural similarity, were synthesized and evaluated for their potential as inhibitors of estrogen biosynthesis, indicating their application in the treatment of hormone-dependent breast cancer (Hartmann & Batzl, 1986).
Peptidology and Drug Design : Computational studies on antifungal tripeptides, including derivatives of 3-phenylpropanamido, have been conducted to predict their bioactivity scores and optimize their design for antifungal drugs (Flores-Holguín et al., 2019).
Photostabilizers in Polymers : Certain derivatives of propanamide, such as 3-oxo-3-phenyl-N-(2-pyridyl)propanamide, have been synthesized and studied for their ability to resist photooxidation in polymers, serving as UV absorbers and photostabilizers (Hanna & Girges, 1990).
properties
IUPAC Name |
3-amino-N-(2-ethylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-2-9-5-3-4-6-10(9)13-11(14)7-8-12/h3-6H,2,7-8,12H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCUQXKLDMLYFAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{4-[2-(Diethylamino)ethoxy]-3-methoxyphenyl}methanamine](/img/structure/B3308553.png)
![4-[2-(Dimethylamino)ethoxy]-3-methoxybenzonitrile](/img/structure/B3308556.png)
